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Compound of Interest

Compound Name: 4-Methoxy-3-nitroaniline

Cat. No.: B184566 Get Quote

An In-depth Technical Guide to 4-Methoxy-3-nitroaniline

This technical guide provides a comprehensive overview of the chemical structure, formula,

properties, synthesis, and characterization of 4-Methoxy-3-nitroaniline. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Formula
4-Methoxy-3-nitroaniline is an organic compound with a substituted aniline core. The

structure consists of a benzene ring substituted with a methoxy group (-OCH₃), a nitro group (-

NO₂), and an amino group (-NH₂).

Chemical Formula: C₇H₈N₂O₃

IUPAC Name: 4-methoxy-3-nitroaniline

CAS Number: 577-72-0

Molecular Weight: 168.15 g/mol [1]

SMILES Notation: COC1=C(C=C(C=C1)N)--INVALID-LINK--[O-]

Below is a 2D representation of the chemical structure of 4-Methoxy-3-nitroaniline.
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Caption: 2D Chemical Structure of 4-Methoxy-3-nitroaniline.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methoxy-3-nitroaniline is presented in

the table below for easy reference.

Property Value Reference

Molecular Formula C₇H₈N₂O₃ [1]

Molecular Weight 168.15 g/mol [1]

Appearance Dark Red Solid [2][3]

Melting Point 114-118 °C [4]

Boiling Point 356.9 ± 22.0 °C at 760 mmHg [1]

Density 1.3 ± 0.1 g/cm³ [1]

Flash Point 169.7 ± 22.3 °C [1]

Solubility
Slightly soluble in Acetonitrile

and Chloroform
[3]

pKa 3.33 ± 0.10 (Predicted) [3]

LogP 1.04 [1]

Experimental Protocols
Synthesis of 4-Methoxy-3-nitroaniline
A common method for the synthesis of 4-Methoxy-3-nitroaniline involves the methylation of 2-

Nitro-4-aminophenol.[2]

Materials:

2-Nitro-4-aminophenol (10.0 g, 64.9 mmol)

Cesium carbonate (21 g, 64 mmol)
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Iodomethane (9.22 g, 64.9 mmol)

Acetonitrile (1500 mL)

Chloroform

Procedure:

Combine 2-Nitro-4-aminophenol, cesium carbonate, and iodomethane in acetonitrile in a

reaction vessel.

Heat the reaction mixture to reflux and maintain for 5 hours.

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove any insoluble solids.

Concentrate the filtrate under reduced pressure to remove the solvent.

Purify the resulting crude product by fast column chromatography using chloroform as the

eluent.

This procedure yields 4-Methoxy-3-nitroaniline as a red oil (5.03 g, 46% yield).[2]

The workflow for the synthesis is illustrated in the diagram below.
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Caption: Workflow for the Synthesis of 4-Methoxy-3-nitroaniline.

Characterization
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The synthesized 4-Methoxy-3-nitroaniline can be characterized using various spectroscopic

techniques.

¹H NMR (DMSO-d₆):

δ 7.09-7.03 (m, 2H)

δ 6.87 (d, J=3Hz, 1H)

δ 5.21 (bs, 2H)

δ 3.77 (s, 3H)[2]

High-Resolution Mass Spectrometry (HRMS) (EI):

m/z 168.0497 (M+1)[2]

Elemental Analysis (C₇H₈N₂O₃):

Calculated: C 50.00, H 4.80, N 16.66

Measured: C 50.20, H 5.07, N 16.60[2]

Biological Activity and Potential Signaling Pathways
4-Methoxy-3-nitroaniline has been reported to exhibit anti-tumor and anti-inflammatory

effects.[5] However, the specific molecular mechanisms and signaling pathways underlying

these activities for this particular compound are not well-documented in the available literature.

Based on the general mechanisms of anti-inflammatory action for similar compounds, it can be

hypothesized that 4-Methoxy-3-nitroaniline may modulate key inflammatory signaling

pathways such as the NF-κB and MAPK pathways. These pathways are central to the

production of pro-inflammatory mediators.

The diagram below illustrates a generalized model of these potential anti-inflammatory

signaling pathways. It is important to note that this is a hypothetical representation and has not

been experimentally validated for 4-Methoxy-3-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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